"synthesis of N-methoxy-N,1-dimethyl-1H-pyrazole-3-carboxamide"
"synthesis of N-methoxy-N,1-dimethyl-1H-pyrazole-3-carboxamide"
An In-depth Technical Guide to the Synthesis of N-methoxy-N,1-dimethyl-1H-pyrazole-3-carboxamide
Abstract
This technical guide provides a comprehensive overview of the synthetic pathways leading to N-methoxy-N,1-dimethyl-1H-pyrazole-3-carboxamide, a valuable Weinreb amide intermediate in medicinal chemistry and drug development. The document details two primary methodologies for the crucial amide bond formation: the acyl chloride approach and a direct coupling method utilizing 1,1'-carbonyldiimidazole (CDI). Emphasis is placed on the underlying chemical principles, procedural rationale, and self-validating protocols to ensure reproducibility and high purity of the target compound. This guide is intended for researchers, scientists, and professionals in the field of organic synthesis and drug discovery.
Introduction and Strategic Overview
N-methoxy-N,1-dimethyl-1H-pyrazole-3-carboxamide belongs to the class of Weinreb-Nahm amides, which are renowned for their utility in the synthesis of ketones and aldehydes from organometallic reagents without the common issue of over-addition.[1] The stability of the N-methoxy-N-methyl amide moiety towards strong nucleophiles, which forms a stable chelated tetrahedral intermediate, makes it an indispensable tool in complex molecule synthesis.
The synthesis of this target molecule is logically approached in a two-stage process:
-
Formation of the Core Heterocycle: Synthesis of the key precursor, 1-methyl-1H-pyrazole-3-carboxylic acid.
-
Amide Bond Formation: Coupling of the pyrazole carboxylic acid with N,O-dimethylhydroxylamine.
This guide will elaborate on robust and scalable protocols for each stage, providing the necessary experimental details and the rationale behind the chosen conditions.
Synthesis of the Precursor: 1-methyl-1H-pyrazole-3-carboxylic acid
The most common and efficient route to 1-methyl-1H-pyrazole-3-carboxylic acid involves the hydrolysis of its corresponding ester, which is synthesized through cyclocondensation followed by N-alkylation.
Stage 1: Synthesis of Ethyl 1-methyl-1H-pyrazole-3-carboxylate
The initial pyrazole ring is typically formed via the Knorr pyrazole synthesis or a similar cyclocondensation reaction. Subsequent methylation of the pyrazole nitrogen affords the desired N-methylated intermediate. Modern approaches often favor greener methylating agents like dimethyl carbonate over hazardous alternatives such as dimethyl sulfate.[2]
Stage 2: Hydrolysis to 1-methyl-1H-pyrazole-3-carboxylic acid
The hydrolysis of the ethyl ester to the carboxylic acid is a straightforward saponification reaction, typically carried out under basic conditions.[3][4]
Experimental Protocol: Hydrolysis of Ethyl 1-methyl-1H-pyrazole-3-carboxylate
-
Dissolution: In a round-bottom flask, dissolve ethyl 1-methyl-1H-pyrazole-3-carboxylate (1.0 eq) in a mixture of ethanol and water (e.g., a 4:1 v/v ratio).
-
Saponification: Add sodium hydroxide (NaOH) or lithium hydroxide (LiOH) (2.0-3.0 eq) to the solution.
-
Heating: Heat the mixture to reflux (approximately 80-90 °C) and maintain for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).
-
Work-up:
-
Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.
-
Dilute the remaining aqueous solution with water and wash with a non-polar solvent like diethyl ether or ethyl acetate to remove any unreacted starting material.
-
Cool the aqueous layer in an ice bath and acidify to a pH of ~3-4 with a dilute solution of hydrochloric acid (e.g., 2 M HCl).
-
The carboxylic acid product will precipitate out of the solution as a solid.
-
-
Isolation: Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum to yield 1-methyl-1H-pyrazole-3-carboxylic acid.
Core Synthesis: Formation of the Weinreb Amide
The final step is the coupling of 1-methyl-1H-pyrazole-3-carboxylic acid with N,O-dimethylhydroxylamine hydrochloride. This can be achieved through several methods, with the most common involving the activation of the carboxylic acid. We present two highly reliable protocols.
Method A: The Acyl Chloride Approach
This classic and robust method involves converting the carboxylic acid to a highly reactive acyl chloride intermediate using thionyl chloride (SOCl₂), which is then immediately reacted with N,O-dimethylhydroxylamine.[5]
Causality and Expertise: The conversion to an acyl chloride significantly enhances the electrophilicity of the carbonyl carbon, making it highly susceptible to nucleophilic attack by the weakly basic N,O-dimethylhydroxylamine. The use of a slight excess of thionyl chloride ensures complete conversion of the carboxylic acid.
Experimental Protocol:
-
Acyl Chloride Formation:
-
In a flame-dried, two-neck round-bottom flask under an inert atmosphere (N₂ or Ar), suspend 1-methyl-1H-pyrazole-3-carboxylic acid (1.0 eq) in an anhydrous solvent such as dichloromethane (DCM) or toluene.
-
Add thionyl chloride (SOCl₂) (1.5-2.0 eq) dropwise at 0 °C. A catalytic amount of N,N-dimethylformamide (DMF) can be added to facilitate the reaction.
-
Allow the reaction to warm to room temperature and then heat to reflux for 1-2 hours until the evolution of HCl and SO₂ gas ceases.
-
Remove the excess SOCl₂ and solvent under reduced pressure to obtain the crude 1-methyl-1H-pyrazole-3-carbonyl chloride, which is often used directly in the next step.[6][7]
-
-
Amide Coupling:
-
Dissolve the crude acyl chloride in fresh anhydrous DCM and cool to 0 °C.
-
In a separate flask, prepare a solution of N,O-dimethylhydroxylamine hydrochloride (1.1 eq) and a non-nucleophilic base such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) (2.2 eq) in anhydrous DCM.
-
Add the amine solution dropwise to the acyl chloride solution at 0 °C.
-
Allow the reaction to stir at room temperature for 2-4 hours or until completion as monitored by TLC.
-
-
Work-up and Purification:
-
Quench the reaction with a saturated aqueous solution of NH₄Cl.
-
Separate the organic layer and wash sequentially with dilute HCl, saturated aqueous NaHCO₃, and brine.
-
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
-
Purify the crude product by column chromatography on silica gel to afford N-methoxy-N,1-dimethyl-1H-pyrazole-3-carboxamide.
-
Method B: Direct Coupling with 1,1'-Carbonyldiimidazole (CDI)
This method provides a milder alternative to the acyl chloride approach, avoiding the use of harsh reagents like thionyl chloride. CDI acts as an efficient activating agent for the carboxylic acid.[8]
Causality and Expertise: CDI reacts with the carboxylic acid to form a highly reactive N-acylimidazolide intermediate. This intermediate is more stable and selective than an acyl chloride but still readily undergoes nucleophilic acyl substitution with N,O-dimethylhydroxylamine. The evolution of CO₂ gas during the activation step drives the reaction forward.[9][10]
Experimental Protocol:
-
Activation:
-
To a stirred solution of 1-methyl-1H-pyrazole-3-carboxylic acid (1.0 eq) in anhydrous DCM or tetrahydrofuran (THF), add 1,1'-carbonyldiimidazole (CDI) (1.1 eq) portion-wise at room temperature.
-
Stir the mixture for 45-60 minutes at room temperature. The completion of the activation step is indicated by the cessation of CO₂ evolution.
-
-
Amide Coupling:
-
Add N,O-dimethylhydroxylamine hydrochloride (1.1 eq) to the reaction mixture in one portion. If the hydrochloride salt is used, a full equivalent of a base like triethylamine should be added concurrently to liberate the free amine.
-
Stir the reaction mixture at room temperature for 6-12 hours, monitoring by TLC.
-
-
Work-up and Purification:
-
Quench the reaction by adding 1 M HCl.
-
Separate the organic layer and extract the aqueous layer with DCM.
-
Combine the organic layers and wash with 1 M HCl, saturated aqueous NaHCO₃, and brine.
-
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.
-
Purify the crude product by column chromatography on silica gel.
-
Visualization of Synthetic Workflow and Mechanism
Caption: Overall workflow for the synthesis of the target Weinreb amide.
Caption: Mechanism of CDI-mediated amide coupling.
Data Presentation and Characterization
Reagent Summary Table
| Reagent | Molar Eq. (Acyl Chloride) | Molar Eq. (CDI) | Purpose |
| 1-methyl-1H-pyrazole-3-carboxylic acid | 1.0 | 1.0 | Starting material |
| Thionyl Chloride (SOCl₂) | 1.5 - 2.0 | - | Carboxylic acid activation |
| 1,1'-Carbonyldiimidazole (CDI) | - | 1.1 | Carboxylic acid activation |
| N,O-dimethylhydroxylamine hydrochloride | 1.1 | 1.1 | Amine nucleophile |
| Triethylamine (TEA) or DIPEA | 2.2 | 1.1 | Base to neutralize HCl salt |
| Anhydrous DCM, THF, or Toluene | - | - | Reaction Solvent |
Analytical Characterization
The final product should be characterized by standard analytical techniques to confirm its identity and purity.
-
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for structural elucidation.[11][12]
-
Mass Spectrometry (MS): To confirm the molecular weight of the compound.
Table of Expected NMR Data (in CDCl₃, estimated from analogous structures) [13][14][15][16]
| Nucleus | Assignment | Expected Chemical Shift (δ, ppm) | Multiplicity |
| ¹H | Pyrazole C4-H | 6.5 - 7.0 | s |
| ¹H | Pyrazole C5-H | 7.3 - 7.8 | s |
| ¹H | N-CH₃ (pyrazole ring) | 3.9 - 4.2 | s |
| ¹H | N-OCH₃ (amide) | 3.6 - 3.8 | s |
| ¹H | N-CH₃ (amide) | 3.2 - 3.4 | s |
| ¹³C | C=O (amide carbonyl) | 162 - 166 | - |
| ¹³C | Pyrazole C3 | 145 - 150 | - |
| ¹³C | Pyrazole C5 | 135 - 140 | - |
| ¹³C | Pyrazole C4 | 105 - 110 | - |
| ¹³C | N-OCH₃ (amide) | 60 - 63 | - |
| ¹³C | N-CH₃ (pyrazole ring) | 38 - 41 | - |
| ¹³C | N-CH₃ (amide) | 32 - 35 | - |
Conclusion
The synthesis of N-methoxy-N,1-dimethyl-1H-pyrazole-3-carboxamide is a critical process for the development of novel pharmaceuticals. The methods detailed in this guide, utilizing either an acyl chloride intermediate or direct CDI coupling, offer reliable and efficient pathways to this valuable Weinreb amide. Adherence to the described protocols, with an understanding of the underlying chemical principles, will enable researchers to consistently obtain the target compound in high yield and purity, facilitating further synthetic endeavors.
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